Cas no 1259889-87-6 ((1S)-1-INDAN-4-YLPROPYLAMINE)

(1S)-1-Indan-4-ylpropylamine is a chiral amine compound characterized by its indane-based structure, which confers unique steric and electronic properties. This compound is of interest in pharmaceutical and synthetic chemistry due to its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting agents. The (1S) enantiomer offers stereochemical specificity, which is critical for optimizing binding affinity and selectivity in receptor interactions. Its rigid indane scaffold enhances conformational stability, making it valuable for structure-activity relationship studies. The compound is typically utilized in research settings for asymmetric synthesis and as a precursor for pharmacophores requiring constrained geometry. Handling requires standard amine precautions under inert conditions.
(1S)-1-INDAN-4-YLPROPYLAMINE structure
(1S)-1-INDAN-4-YLPROPYLAMINE structure
Product Name:(1S)-1-INDAN-4-YLPROPYLAMINE
CAS No:1259889-87-6
MF:C12H17N
MW:175.270083189011
CID:5590614
PubChem ID:92134994
Update Time:2025-05-20

(1S)-1-INDAN-4-YLPROPYLAMINE Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-INDAN-4-YLPROPYLAMINE
    • 1H-Indene-4-methanamine, α-ethyl-2,3-dihydro-, (αS)-
    • Y12665
    • 1259889-87-6
    • (S)-1-(2,3-Dihydro-1H-inden-4-yl)propan-1-amine
    • Inchi: 1S/C12H17N/c1-2-12(13)11-8-4-6-9-5-3-7-10(9)11/h4,6,8,12H,2-3,5,7,13H2,1H3/t12-/m0/s1
    • InChI Key: GFKGRMQIBAWBBD-LBPRGKRZSA-N
    • SMILES: N[C@H](C1=CC=CC2=C1CCC2)CC

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų

(1S)-1-INDAN-4-YLPROPYLAMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1791551-1g
(S)-1-(2,3-Dihydro-1H-inden-4-yl)propan-1-amine
1259889-87-6 98%
1g
¥8055.00 2024-08-09

Additional information on (1S)-1-INDAN-4-YLPROPYLAMINE

(1S)-1-INDAN-4-YLPROPYLAMINE: A Comprehensive Overview

Introduction to (1S)-1-INDAN-4-YLPROPYLAMINE

Cas No. 1259889-87-6, commonly referred to as (1S)-1-indan-4-ylpropylamine, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. Recent studies have highlighted its role in drug discovery and its ability to act as a precursor in the development of novel materials.

Structural Insights and Chemical Properties

The molecular structure of (1S)-1-indan-4-ylpropylamine is characterized by an indan ring system, which consists of a fused benzene ring and a cyclohexene ring. The indan moiety is further substituted with an amino group at the 4-position, making it a valuable building block for constructing complex molecules. The stereochemistry at the 1-position, denoted by the (S) configuration, plays a crucial role in determining the compound's reactivity and selectivity in various chemical reactions.

Synthesis and Applications

The synthesis of (1S)-1-indan-4-ylpropylamine involves a multi-step process that typically begins with the preparation of the indan skeleton. Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound, ensuring high optical purity. This compound has found applications in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic benefits.

Moreover, (1S)-1-indan-4-ylpropylamine has been explored for its role in materials science, particularly in the development of advanced polymers and catalysts. Its unique electronic properties make it a promising candidate for use in organic electronics and energy storage devices.

Recent Research Developments

Recent studies have focused on understanding the electronic properties of (1S)-1-indan-4-ylpropylamine, particularly its ability to act as a π-conjugated system. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of graphene-like materials, which hold great promise for next-generation electronic devices.

In addition, investigations into the biological activity of (1S)-1-indan-4-ylpropylamine have revealed its potential as an inhibitor of certain enzymes involved in metabolic pathways. These findings suggest that this compound could be further developed into therapeutic agents targeting metabolic disorders.

Conclusion

In conclusion, Cas No. 1259889-87-6, or (1S)-1-indan-4-ylpropylamine, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structural features and stereochemical properties make it an invaluable tool in chemical synthesis and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.

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